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Compound of Interest

Compound Name: 4-Allyl-1,6-heptadien-4-ol

Cat. No.: B156060

An In-depth Technical Guide on 4-Allyl-1,6-heptadien-4-ol

This document provides essential chemical data for 4-Allyl-1,6-heptadien-4-ol, a compound
relevant to researchers, scientists, and professionals in the field of drug development and
chemical synthesis.

Chemical Identity and Properties

4-Allyl-1,6-heptadien-4-ol, also known as triallylcarbinol, is a tertiary alcohol.[1] Its chemical
structure consists of a heptane backbone with three allyl groups and a hydroxyl group attached
to the fourth carbon atom.

Quantitative Chemical Data

The fundamental molecular properties of 4-Allyl-1,6-heptadien-4-ol are summarized in the
table below for clear reference.

Identifier Value Citations
Molecular Formula C10H160 [L12113114115]116]
Molecular Weight 152.23 g/mol [1112][41[5]
CAS Number 10202-75-2 [11[2]
Appearance Clear colorless liquid [3]

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b156060?utm_src=pdf-interest
https://www.benchchem.com/product/b156060?utm_src=pdf-body
https://www.benchchem.com/product/b156060?utm_src=pdf-body
https://www.benchchem.com/product/b156060?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C10202752
https://www.benchchem.com/product/b156060?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C10202752
https://www.scbt.com/p/4-allyl-1-6-heptadien-4-ol-10202-75-2
https://www.thermofisher.com/order/catalog/product/B20703.18
https://www.fishersci.ca/shop/products/4-allyl-1-6-heptadien-4-ol-99-thermo-scientific/p-7025298
http://www.abichem.com/pro_result/?id=410916
https://www.thermofisher.com/order/catalog/product/B20703.88
https://webbook.nist.gov/cgi/cbook.cgi?ID=C10202752
https://www.scbt.com/p/4-allyl-1-6-heptadien-4-ol-10202-75-2
https://www.fishersci.ca/shop/products/4-allyl-1-6-heptadien-4-ol-99-thermo-scientific/p-7025298
http://www.abichem.com/pro_result/?id=410916
https://webbook.nist.gov/cgi/cbook.cgi?ID=C10202752
https://www.scbt.com/p/4-allyl-1-6-heptadien-4-ol-10202-75-2
https://www.thermofisher.com/order/catalog/product/B20703.18
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Structural Information

The structural formula provides a two-dimensional representation of the atomic arrangement in
4-Allyl-1,6-heptadien-4-ol.

Caption: 2D structural representation of 4-Allyl-1,6-heptadien-4-ol.

Experimental Data and Protocols

While detailed experimental protocols for the synthesis of 4-Allyl-1,6-heptadien-4-ol are
extensive and varied, a common approach involves the Grignard reaction. A general workflow

for such a synthesis is outlined below.
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Geact Grignard reagent with a suitable ketone (e.g., diallyl ketone) in an ether solvenD

'

Guench the reaction with an aqueous acid solution (e.g., NH4CI))

'

Gerform liquid-liquid extraction to separate the organic and aqueous Iayers)

'

Gry the organic layer over an anhydrous salt (e.g., MgSO4))

'

Purify the crude product via distillation or column chromatography.
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Caption: Generalized workflow for the synthesis of 4-Allyl-1,6-heptadien-4-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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